Cas no 133883-26-8 (Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-)
133883-26-8 structure
Product Name:Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-
CAS No:133883-26-8
MF:C17H19ClN2O
MW:302.798563241959
CID:1234033
PubChem ID:22288039
Update Time:2025-04-20
Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)-
- 4-(5-hexylpyrimidin-2-yl)benzoyl chloride
- DTXSID20624404
- SCHEMBL6024538
- 4-(5-Hexyl-pyrimidin-2-yl)-benzoyl chloride
- 133883-26-8
-
- Inchi: 1S/C17H19ClN2O/c1-2-3-4-5-6-13-11-19-17(20-12-13)15-9-7-14(8-10-15)16(18)21/h7-12H,2-6H2,1H3
- InChI Key: IQYGKXCPNZTVLL-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)C1=NC=C(C=N1)CCCCCC)=O
Computed Properties
- Exact Mass: 302.1185909g/mol
- Monoisotopic Mass: 302.1185909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 42.8Ų
Benzoyl chloride, 4-(5-hexyl-2-pyrimidinyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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